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Compound of Interest

Compound Name: 1-Octanol-d2

Cat. No.: B12405247 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 1-
Octanol-d2, ensuring compliance with standard laboratory safety protocols and environmental

regulations. The following procedures are designed to offer clear, step-by-step guidance for

researchers, scientists, and drug development professionals.

Immediate Safety Considerations
1-Octanol-d2 should be handled with the same precautions as its non-deuterated analog, 1-

Octanol. It is classified as a combustible liquid, a skin and eye irritant, and is harmful to aquatic

life. Always wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat, when handling this chemical. Work in a well-

ventilated area, preferably within a chemical fume hood.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1-Octanol, which

should be used as a proxy for 1-Octanol-d2 in the absence of specific data for the deuterated

compound.
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Property Value Source

Flash Point 81 °C (177.8 °F)

Boiling Point 195 °C (383 °F)

Melting Point -16 °C (3.2 °F)

Solubility in Water Insoluble

Specific Gravity 0.824

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 1-Octanol-d2 is through a licensed hazardous

waste disposal company. This is in line with "Flinn Suggested Disposal Method #18b" for

nonvolatile organic compounds.

1. Waste Collection:

Designate a specific, properly labeled, and sealed waste container for 1-Octanol-d2 and
other similar organic waste streams.
The container must be made of a material compatible with 1-Octanol (e.g., glass or a
suitable plastic).
The label should clearly indicate "Hazardous Waste," "1-Octanol-d2," and any other
components mixed with it.

2. Storage Pending Disposal:

Store the waste container in a cool, dry, and well-ventilated secondary containment area.
Ensure the storage area is away from sources of ignition, such as heat, sparks, and open
flames, as 1-Octanol is a combustible liquid.
The storage area should be clearly marked as a hazardous waste accumulation point.

3. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.
If your institution does not have an EHS department, you must contract with a licensed
hazardous waste disposal company.
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Provide the disposal company with a complete and accurate description of the waste,
including its composition and volume.

4. Documentation:

Maintain a detailed record of the amount of 1-Octanol-d2 disposed of and the date of
disposal.
Keep copies of all waste manifests and other documentation provided by the hazardous
waste disposal company.

Important Note: Do NOT dispose of 1-Octanol-d2 down the drain or in regular trash. This is to

prevent harm to aquatic life and to avoid contaminating the environment. While there are no

specific federal regulations that differentiate the disposal of laboratory-scale deuterated

compounds from their non-deuterated counterparts, large quantities of deuterium compounds

may fall under specific regulatory control. For standard laboratory quantities, the primary

concern is the hazardous nature of the parent compound.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Octanol-d2.
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Start: Have 1-Octanol-d2 Waste

Assess Quantity of Waste Improper Disposal
(Drain or Trash)

Small (Lab-Scale) Quantity

< Regulatory Threshold

Large Quantity (Consult EHS)

>= Regulatory Threshold

Collect in a Labeled, Sealed Container

Contact EHS or Licensed Waste Disposal Company

Store in a Designated Hazardous Waste Area

Document Waste Manifest and Disposal Records

End: Proper Disposal Complete

Environmental Harm &
Regulatory Violation

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 1-Octanol-d2.
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To cite this document: BenchChem. [Proper Disposal of 1-Octanol-d2: A Step-by-Step
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405247#1-octanol-d2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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